N-(2,6-difluorophenyl)-2-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(2,6-difluorophenyl)-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C16H15F2NOS/c1-10-6-8-12(9-7-10)21-11(2)16(20)19-15-13(17)4-3-5-14(15)18/h3-9,11H,1-2H3,(H,19,20)
• InChI Key: AVUHNGKKSVCRTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=C(C=CC=C2F)F
• Molecular Formula: C16H15F2NOS
• Molecular Weight: 307.4 g/mol

Description

N-(2,6-difluorophenyl)-2-[(4-methylphenyl)thio]propanamide, commonly known as DFTP, is a synthetic compound that has gained significant attention in the field of scientific research. DFTP is a member of the class of compounds known as selective androgen receptor modulators (SARMs). SARMs are a group of compounds that selectively bind to androgen receptors in the body, leading to an increase in muscle mass and bone density. DFTP is a potent SARM that has shown promising results in preclinical studies.

Mechanism of Action

DFTP works by selectively binding to androgen receptors in the body. Androgen receptors are proteins that are found in cells throughout the body and are responsible for mediating the effects of androgens such as testosterone. By binding to androgen receptors, DFTP activates the same signaling pathways as testosterone, leading to an increase in muscle mass and bone density.
Biochemical and Physiological Effects:
DFTP has been shown to have a number of biochemical and physiological effects. In preclinical studies, DFTP has been shown to increase muscle mass and bone density. DFTP has also been shown to have a lower risk of side effects compared to traditional anabolic steroids. Additionally, DFTP has been shown to have a positive effect on lipid metabolism and glucose homeostasis.

Advantages and Limitations for Lab Experiments

One advantage of using DFTP in lab experiments is its ability to selectively bind to androgen receptors, resulting in a lower risk of side effects compared to traditional anabolic steroids. Additionally, DFTP has been shown to have a positive effect on lipid metabolism and glucose homeostasis, making it a potentially useful tool for studying these processes. One limitation of using DFTP in lab experiments is its relatively new status as a research compound, which means that there is still much to learn about its effects.

Future Directions

There are many potential future directions for research on DFTP. One area of interest is its potential use in treating conditions such as muscle wasting and osteoporosis. Additionally, further research is needed to better understand the long-term effects of DFTP on the body. Finally, there is a need for additional studies to explore the potential use of DFTP in combination with other compounds for various therapeutic purposes.

Scientific Research Applications

DFTP has been the subject of numerous scientific studies due to its potential as a SARM. In preclinical studies, DFTP has been shown to increase muscle mass and bone density in animal models. These effects are mediated through the selective binding of DFTP to androgen receptors in the body. DFTP has also been shown to have a lower risk of side effects compared to traditional anabolic steroids.